![molecular formula C9H16Cl3N3O B2411877 (1R,2R)-2-Amino-4-[(4-chloropyrazol-1-yl)methyl]cyclopentan-1-ol;dihydrochloride CAS No. 2375254-66-1](/img/structure/B2411877.png)
(1R,2R)-2-Amino-4-[(4-chloropyrazol-1-yl)methyl]cyclopentan-1-ol;dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(1R,2R)-2-Amino-4-[(4-chloropyrazol-1-yl)methyl]cyclopentan-1-ol;dihydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as JZL184 and is a potent inhibitor of the enzyme monoacylglycerol lipase (MAGL). MAGL is responsible for breaking down the endocannabinoid 2-arachidonoylglycerol (2-AG), which is involved in a variety of physiological processes. By inhibiting MAGL, JZL184 can increase the levels of 2-AG, leading to a range of potential therapeutic effects.
Scientific Research Applications
1. Potential Specific Inhibitor of Glycosidases
- Research Context : A scaffold consisting of a carbocycle and a substituted imidazoline, synthesized from a compound related to (1R,2R)-2-amino-4-[(4-chloropyrazol-1-yl)methyl]cyclopentan-1-ol, was investigated as a potential specific inhibitor of glycosidases. This research contributes to the development of alpha-mannosidase inhibitors (Nakahara, Okamoto, Suzuki, & Kanie, 2008).
2. Aurora Kinase Inhibition for Cancer Treatment
- Research Context : A related compound, an Aurora kinase inhibitor, was synthesized for potential use in treating cancer. This showcases the application of related chemical structures in developing novel cancer therapies (ロバート ヘンリー,ジェームズ, 2006).
3. Asymmetric Synthesis of Cyclopropanecarboxylic Acids
- Research Context : Research involving asymmetric syntheses of amino cyclopropanecarboxylic acids, including compounds structurally similar to (1R,2R)-2-amino-4-[(4-chloropyrazol-1-yl)methyl]cyclopentan-1-ol, has been conducted, demonstrating the compound's relevance in synthetic organic chemistry (Alcaraz, Fernández, Frutos, Marco, Bernabé, Foces-Foces, & Cano, 1994).
4. Enzymatic Synthesis Inhibition of S-adenosyl-L-methionine
- Research Context : Studies on cyclopentane-1-carboxylic acid derivatives, structurally related to (1R,2R)-2-amino-4-[(4-chloropyrazol-1-yl)methyl]cyclopentan-1-ol, explored their role as inhibitors in the enzymatic synthesis of S-adenosyl-L-methionine, indicating potential biochemical applications (Coulter, Lombardini, Sufrin, & Talalay, 1974).
5. Synthesis of Antimicrobial Agents
- Research Context : Research on the synthesis of 4-amino-3-pyrazolo-1,2,4-triazoles, which are chemically related to the compound , was conducted for their potential use as antimicrobial agents, highlighting the compound's relevance in pharmaceutical chemistry (Ram, Mishra, & Kushwaha, 1989).
6. Kinetic Resolution in Synthetic Chemistry
- Research Context : The kinetic and parallel kinetic resolutions of related methyl cyclopentane-1-carboxylates have been studied, demonstrating the compound's significance in the field of stereochemical analysis in synthetic chemistry (Davies et al., 2003).
properties
IUPAC Name |
(1R,2R)-2-amino-4-[(4-chloropyrazol-1-yl)methyl]cyclopentan-1-ol;dihydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14ClN3O.2ClH/c10-7-3-12-13(5-7)4-6-1-8(11)9(14)2-6;;/h3,5-6,8-9,14H,1-2,4,11H2;2*1H/t6?,8-,9-;;/m1../s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOAHUZUJMUJRBS-OKYUWJQTSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC(C1N)O)CN2C=C(C=N2)Cl.Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]([C@@H](CC1CN2C=C(C=N2)Cl)O)N.Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16Cl3N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.